Cas no 1806329-94-1 (1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one
• CAS No: 1806329-94-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5000804
• Update Time: 2025-10-22

1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H12ClNO/c1-6-3-4-8(5-9(6)12)10(11)7(2)13/h3-5,10H,12H2,1-2H3
• InChI Key： VSIFARXQGNUSED-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one

1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one: A Comprehensive Overview

The compound with CAS No. 1806329-94-1, commonly referred to as 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a methyl group, and a chloro-substituted ketone moiety. The long-chain structure of this molecule contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of amino-substituted aromatic compounds in drug discovery. The presence of the amino group in 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one allows for potential interactions with biological systems, making it a promising candidate for further research. The chloro-substituted ketone moiety adds another layer of complexity to the molecule, enabling it to participate in various chemical reactions and transformations.

One of the most intriguing aspects of this compound is its ability to undergo nucleophilic substitution reactions. The chloro group is highly reactive and can be replaced by other nucleophiles, such as hydroxide ions or amine groups, under specific conditions. This property makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

The aromatic ring system in 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one plays a crucial role in its stability and reactivity. The amino group at the 3-position and the methyl group at the 4-position create a unique electronic environment around the ring, influencing the molecule's reactivity and selectivity in various reactions. This makes it an ideal candidate for exploring directed metallation reactions, where specific substituents guide the attachment of metals or other groups.

In terms of applications, this compound has shown potential in the development of bioactive molecules. Its structure suggests that it could serve as a scaffold for designing drugs targeting specific biological pathways. For instance, the amino group could act as a hydrogen bond donor, enhancing interactions with proteins or enzymes. Additionally, the methyl group provides steric bulk, which could be advantageous in modulating pharmacokinetic properties such as absorption and metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one with greater accuracy. Molecular modeling studies have revealed that this compound exhibits moderate lipophilicity, which is a desirable property for drug candidates as it facilitates membrane permeability. Furthermore, its electronic properties suggest that it could act as both an electron donor and acceptor, depending on the reaction conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is to start with an aromatic amine derivative and introduce the chloro-substituted ketone moiety through a Friedel-Crafts acylation reaction or a similar method. The optimization of reaction conditions is critical to ensure high yields and purity of the final product.

In conclusion, 1-(3-Amino-4-methylphenyl)-1-chloropropan-2-one (CAS No. 1806329-94-1) is a versatile compound with significant potential in various areas of chemistry and pharmacology. Its unique structure, reactivity, and bioactivity make it an exciting subject for further research. As new insights into its properties continue to emerge, this compound is likely to play an increasingly important role in the development of novel chemical entities with practical applications.